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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Diphenylcarbazide (DPC) is a chemical compound recognized for its utility as a sensitive

and selective chromogenic reagent.[1] This technical guide provides a comprehensive overview

of its core chemical properties, structure, and key experimental applications. The information is

tailored for researchers, scientists, and professionals in drug development who may utilize this

compound in their work.

Chemical Properties
1,5-Diphenylcarbazide is a white to cream-colored crystalline powder or flakes.[2] It is stable

under normal conditions but is sensitive to light.[2] It is incompatible with strong oxidizing

agents.[2]
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Property Value Reference(s)

IUPAC Name 1,3-dianilinourea [3]

Synonyms

DPC, 1,5-

Diphenylcarbohydrazide, sym-

Diphenylcarbazide

[4]

CAS Number 140-22-7 [1]

Molecular Formula C₁₃H₁₄N₄O [3]

Molecular Weight 242.28 g/mol [3]

Melting Point 170-175 °C [2]

Boiling Point 385.1°C (estimated) [2]

Density 1.31 g/cm³ [4]

pKa 9.98 ± 0.43 (Predicted) [2]

Solubility

Scarcely soluble in water;

readily soluble in organic

solvents like acetone, hot

ethanol, and acetic acid.

[5]

Chemical Structure
The chemical structure of 1,5-Diphenylcarbazide features a central urea moiety bonded to two

phenylhydrazine groups. This structure is key to its reactivity, particularly its ability to undergo

oxidation and subsequent complexation with metal ions.

Caption: Chemical structure of 1,5-Diphenylcarbazide.

Tautomerism: Keto-Enol Forms
Like many carbonyl-containing compounds, 1,5-Diphenylcarbazide can exist in tautomeric

forms, specifically keto and enol forms. The keto form is generally more stable. The equilibrium

between these forms can be influenced by factors such as solvent polarity and pH.[6][7] The
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enol form is characterized by the presence of a hydroxyl group and a carbon-carbon double

bond.

Keto Form
(C=O)

Enol Form
(C=C-OH)

Proton Transfer

Proton Transfer

Click to download full resolution via product page

Caption: Keto-Enol tautomerism of 1,5-Diphenylcarbazide.

Experimental Protocols
Synthesis of 1,5-Diphenylcarbazide
A common method for the synthesis of 1,5-Diphenylcarbazide involves the reaction of

phenylhydrazine with urea.[1][8]

Materials:

Phenylhydrazine

Urea

Xylene (solvent)

Procedure:

A mixture of phenylhydrazine and urea is refluxed in xylene.[8]

The reaction is typically carried out for an extended period, for example, 32 hours.[8]

After reflux, the mixture is allowed to cool, often left overnight, to allow for the crystallization

of the product.[8]

The crude product is then purified. Purification can be achieved by recrystallization from a

suitable solvent, such as ethanol.
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Reaction Mechanism: The synthesis proceeds through the nucleophilic attack of

phenylhydrazine on the carbonyl carbon of urea, followed by the elimination of ammonia.

Reactants

Process Product

Phenylhydrazine

Nucleophilic Attack

Urea

Elimination of Ammonia 1,5-Diphenylcarbazide

Click to download full resolution via product page

Caption: Synthesis of 1,5-Diphenylcarbazide from phenylhydrazine and urea.

Spectrophotometric Determination of Chromium(VI)
1,5-Diphenylcarbazide is widely used for the colorimetric determination of hexavalent

chromium (Cr(VI)).[9] The method is based on the redox reaction between Cr(VI) and DPC in

an acidic medium. DPC is oxidized to 1,5-diphenylcarbazone, and Cr(VI) is reduced to Cr(III).

The resulting Cr(III) then forms a stable, intensely colored red-violet complex with the

diphenylcarbazone.[9] The absorbance of this complex is measured spectrophotometrically.

Materials:

1,5-Diphenylcarbazide (DPC) solution (e.g., 0.25% w/v in acetone)

Sulfuric acid (H₂SO₄) or Phosphoric acid (H₃PO₄) solution for acidification

Standard Cr(VI) solution

Spectrophotometer

Procedure:

Sample Preparation: An aliquot of the sample containing Cr(VI) is taken.
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Acidification: The sample is acidified using sulfuric or phosphoric acid.

Color Development: A freshly prepared solution of 1,5-Diphenylcarbazide is added to the

acidified sample. A red-violet color develops in the presence of Cr(VI).

Absorbance Measurement: The absorbance of the solution is measured at the wavelength of

maximum absorbance (λmax), which is approximately 540 nm, using a spectrophotometer.

Quantification: The concentration of Cr(VI) in the sample is determined by comparing its

absorbance to a calibration curve prepared using standard Cr(VI) solutions.

Reaction with Chromium(VI):

Reactants

Redox Reaction Intermediates

Final Product

1,5-Diphenylcarbazide DPC Oxidation

Cr(VI)

Cr(VI) ReductionAcidic Medium

1,5-Diphenylcarbazone

Cr(III)

Red-Violet Complex
(Cr(III)-DPCO)

Click to download full resolution via product page

Caption: Reaction pathway of 1,5-Diphenylcarbazide with Chromium(VI).

Analytical Workflow:
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Caption: Analytical workflow for Chromium(VI) determination.

Conclusion
1,5-Diphenylcarbazide remains a vital reagent in analytical chemistry, particularly for the

detection and quantification of heavy metals like chromium. Its distinct chemical properties and

reactivity, rooted in its unique structure, enable sensitive and reliable analyses. The

experimental protocols outlined in this guide provide a foundation for its practical application in
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research and industrial settings. Further investigations into its tautomeric forms and the

development of novel applications continue to be areas of active research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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